Cas no 2137745-99-2 (5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid)
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2137745-99-2
- EN300-786055
- 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid
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- Inchi: 1S/C8H11N3O2/c1-8(3-2-4-8)6-5(7(12)13)9-11-10-6/h2-4H2,1H3,(H,12,13)(H,9,10,11)
- InChI Key: MRZHOLOGSOHQDP-UHFFFAOYSA-N
- SMILES: OC(C1C(C2(C)CCC2)=NNN=1)=O
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 78.9Ų
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786055-1.0g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 1.0g |
$1572.0 | 2024-05-22 | |
| Enamine | EN300-786055-0.05g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 0.05g |
$1320.0 | 2024-05-22 | |
| Enamine | EN300-786055-0.1g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 0.1g |
$1384.0 | 2024-05-22 | |
| Enamine | EN300-786055-0.25g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 0.25g |
$1447.0 | 2024-05-22 | |
| Enamine | EN300-786055-0.5g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 0.5g |
$1509.0 | 2024-05-22 | |
| Enamine | EN300-786055-2.5g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 2.5g |
$3080.0 | 2024-05-22 | |
| Enamine | EN300-786055-5.0g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 5.0g |
$4557.0 | 2024-05-22 | |
| Enamine | EN300-786055-10.0g |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid |
2137745-99-2 | 95% | 10.0g |
$6758.0 | 2024-05-22 |
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid
Introduction to 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137745-99-2)
5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137745-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a cyclobutyl side chain attached to a triazole ring with a carboxylic acid functional group at the 4-position, imparts unique chemical and pharmacological properties that make it a subject of intense research interest.
The 1-methylcyclobutyl substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Cyclobutyl groups are known to enhance metabolic stability and improve oral bioavailability, making them valuable in drug design. The presence of this moiety in 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid suggests that it may exhibit favorable pharmacokinetic properties, which could be advantageous for therapeutic applications. Furthermore, the triazole ring is a well-documented scaffold in medicinal chemistry, with several FDA-approved drugs featuring this structural element due to its ability to interact with biological targets effectively.
The carboxylic acid functionality at the 4-position of the triazole ring introduces additional reactivity and potential for further derivatization. Carboxylic acids are versatile pharmacophores that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This feature makes 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for designing novel bioactive molecules. The compound's ability to engage in multiple types of interactions—hydrogen bonding, hydrophobic effects, and possible ionic interactions—makes it a versatile building block for drug discovery efforts.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid with greater precision. Studies using virtual screening techniques have identified potential binding interactions with various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, its structural features align well with known kinase inhibitors, raising the possibility of its utility in oncology research.
In vitro experiments have begun to elucidate the pharmacological profile of 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid. Initial assays have shown modest inhibitory activity against certain enzyme targets without significant toxicity at tested concentrations. These findings are encouraging and warrant further investigation into its therapeutic potential. Researchers are also exploring synthetic routes to derivatives of this compound that may enhance its bioactivity or selectivity while maintaining favorable pharmacokinetic properties.
The synthesis of 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to construct the cyclobutyl-substituted triazole core efficiently. Transition metal-catalyzed reactions have played a pivotal role in achieving key transformations required for its synthesis. These include cross-coupling reactions that form the triazole ring and cyclization processes that introduce the cyclobutyl side chain. The optimization of these synthetic steps is crucial for ensuring high yields and purity necessary for subsequent biological evaluation.
The role of 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid as an intermediate in more complex drug candidates is also being explored. Its structural features make it a suitable precursor for designing molecules with enhanced target specificity or improved pharmacological profiles. By modifying different parts of its structure—such as introducing additional functional groups or altering the cyclobutyl moiety—researchers can generate libraries of derivatives for high-throughput screening campaigns aimed at identifying novel bioactive compounds.
The future prospects for 5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid are promising given its unique structural attributes and preliminary biological activity data. As research progresses, further characterization will be conducted to fully understand its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. The compound's potential as a building block for drug discovery also suggests that it may inspire new generations of therapeutics across multiple disease areas.
In conclusion,5-(1-methylcyclobutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137745-99-2) represents an intriguing molecule with significant untapped potential in pharmaceutical research. Its structural features—combining a cyclobutyl group with a triazole ring terminated by a carboxylic acid—make it an attractive candidate for further exploration as both an intermediate and a lead compound. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute meaningfully to the development of new therapeutic agents addressing unmet medical needs.
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